Cas no 2248343-26-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-phenoxypropanoyl)piperidine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-phenoxypropanoyl)piperidine-4-carboxylate
• CAS No: 2248343-26-0
• MF: C₂₃H₂₂N₂O₆
• MW: 422.430586338043
• CID: 6041768
• PubChem ID: 165731522
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-phenoxypropanoyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248343-26-0
• EN300-6524672
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-phenoxypropanoyl)piperidine-4-carboxylate

• Inchi： 1S/C23H22N2O6/c26-20(12-15-30-17-6-2-1-3-7-17)24-13-10-16(11-14-24)23(29)31-25-21(27)18-8-4-5-9-19(18)22(25)28/h1-9,16H,10-15H2
• InChI Key： MNXRMEBVOOFFTJ-UHFFFAOYSA-N
• SMILES： O(C(C1CCN(C(CCOC2C=CC=CC=2)=O)CC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 422.14778643g/mol
• Monoisotopic Mass: 422.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.2Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-phenoxypropanoyl)piperidine-4-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-phenoxypropanoyl)piperidine-4-carboxylate (CAS: 2248343-26-0)

Recent studies on the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-phenoxypropanoyl)piperidine-4-carboxylate (CAS: 2248343-26-0) have highlighted its potential in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its promising biological activities and therapeutic applications. The following sections provide a comprehensive overview of the latest findings related to this molecule, including its synthesis, mechanism of action, and potential clinical implications.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-phenoxypropanoyl)piperidine-4-carboxylate involves a multi-step process that ensures high yield and purity. Recent advancements in synthetic methodologies have optimized the production of this compound, making it more accessible for further research. The compound's structure, which combines an isoindole-1,3-dione moiety with a piperidine-4-carboxylate group, is believed to contribute to its biological activity, particularly in modulating specific enzymatic pathways.

In vitro and in vivo studies have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-phenoxypropanoyl)piperidine-4-carboxylate exhibits significant inhibitory effects on certain protein targets involved in inflammatory and neurodegenerative diseases. For instance, recent research has shown that this compound can effectively inhibit the activity of key enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are implicated in chronic inflammation and cognitive disorders. These findings suggest its potential as a lead compound for developing novel therapeutics.

Further investigations into the pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-phenoxypropanoyl)piperidine-4-carboxylate have revealed favorable absorption and distribution profiles. The compound demonstrates good bioavailability and stability in physiological conditions, which is critical for its development as a drug candidate. Additionally, preliminary toxicity studies indicate a manageable safety profile, although further detailed toxicological assessments are warranted to confirm its suitability for clinical use.

The potential therapeutic applications of this compound extend beyond inflammation and neurodegeneration. Emerging evidence suggests that it may also possess anticancer properties, particularly in targeting specific signaling pathways involved in tumor growth and metastasis. Researchers are currently exploring its efficacy in various cancer cell lines, with promising preliminary results. These studies underscore the versatility of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-phenoxypropanoyl)piperidine-4-carboxylate as a multifunctional agent in drug discovery.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-phenoxypropanoyl)piperidine-4-carboxylate (CAS: 2248343-26-0) represents a promising candidate for further development in the pharmaceutical industry. Its unique structural attributes, combined with its broad-spectrum biological activities, make it a valuable subject of ongoing research. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacological properties, and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.